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Compound of Interest

Compound Name: Ethyl 2-iodobenzoate

Cat. No.: B162200 Get Quote

Ethyl 2-iodobenzoate is an aromatic ester containing an iodine substituent.[3] While not

acutely toxic, its structure presents specific hazards that must be managed. The primary risks

are associated with its irritant properties and its behavior under certain conditions.

GHS Hazard Classification: According to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), Ethyl 2-iodobenzoate is classified as:

Skin Corrosion/Irritation, Category 2: Causes skin irritation.[4][5]

Serious Eye Damage/Eye Irritation, Category 2: Causes serious eye irritation.[4][5]

Some aggregated data also indicates potential for acute toxicity (oral, dermal, inhalation) and

respiratory tract irritation.[5][6]

Core Chemical Properties: A foundational understanding of the physical and chemical

properties of Ethyl 2-iodobenzoate is essential for a comprehensive risk assessment.
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Property Value Source

Molecular Formula C₉H₉IO₂ [3][5][7]

Molecular Weight 276.07 g/mol [5][7]

Appearance
Colorless to light yellow/orange

liquid
[3]

Boiling Point 163 - 165 °C @ 23 mmHg [3][7]

Flash Point 121 °C

Specific Gravity ~1.68 g/cm³

Light Sensitivity Light-sensitive [1][2][3]

The causality behind its irritant nature lies in its ability to react with biological tissues. As an aryl

iodide, the carbon-iodine bond can participate in various reactions, and the compound itself

can act as a mild alkylating agent or hydrolyze to form 2-iodobenzoic acid and ethanol, both of

which can cause local irritation.

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense
A robust safety protocol relies first on engineering controls to minimize exposure,

supplemented by appropriate PPE as the final line of defense.

Engineering Controls: The First Line of Defense
Ventilation: All handling of Ethyl 2-iodobenzoate should be conducted in a well-ventilated

area.[4][8] A certified chemical fume hood is mandatory when heating the substance or when

there is a potential for aerosol generation. This is crucial to avoid inhalation of vapors.[9]

Safety Stations: Eyewash stations and safety showers must be readily accessible and

located close to the workstation where the chemical is handled.[4][10] Regular testing of this

equipment is mandatory.
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Personal Protective Equipment (PPE): Essential for
Direct Handling
The selection of PPE must be based on a thorough risk assessment of the specific procedure

being performed.

Eye and Face Protection: Chemical safety goggles are required at all times.[4] If there is a

splash hazard, a face shield should be worn in addition to goggles.[8] Standard safety

glasses do not provide adequate protection.

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin contact.[1][4] Nitrile gloves are

commonly used, but it is critical to check the manufacturer's glove compatibility data for

breakthrough time and permeation rate. Always inspect gloves for tears or holes before

use.[10]

Lab Coat/Clothing: A flame-retardant lab coat or long-sleeved protective clothing is

required to protect the skin.[4][10]

Respiratory Protection: Under normal laboratory conditions with adequate engineering

controls, respiratory protection is not typically required.[10] However, if engineering controls

are insufficient, or during large-scale operations or spill clean-up, a NIOSH/MSHA or

European Standard EN 149 approved respirator with an appropriate cartridge for organic

vapors should be used.[4]

Safe Handling, Storage, and Disposal Protocols
Adherence to standardized protocols for handling, storage, and waste disposal is fundamental

to laboratory safety.

Handling Protocol
Preparation: Before starting work, ensure all necessary engineering controls are functioning

and the correct PPE is donned. Confirm the location of the nearest eyewash station and

safety shower.
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Dispensing: Dispense the chemical in a fume hood, avoiding splashing.

Manipulation: Avoid direct contact with skin, eyes, and clothing.[4] Do not breathe vapors or

mists.[9]

Heating: If heating is required, as in its common synthesis via esterification,[1][2] use a well-

controlled heating mantle and conduct the procedure entirely within a fume hood.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[4] Contaminated clothing should be removed and washed before reuse.[8]

Storage Protocol
Container: Keep containers tightly closed to prevent the release of vapors.[4][11]

Location: Store in a dry, cool, and well-ventilated place away from heat and sources of

ignition.[4][10][11] A recommended storage temperature is below 15°C in a dark place.

Light Sensitivity: Due to its light-sensitive nature, store in opaque or amber containers to

prevent degradation.[1][2][3]

Incompatibilities: Store away from strong oxidizing agents and combustible materials.[11][12]

Waste Disposal
Dispose of waste Ethyl 2-iodobenzoate and contaminated materials in accordance with all

local, regional, and national regulations. Waste should be collected in a designated, properly

labeled, and sealed container. Do not dispose of it down the drain.[13][14]

Emergency Procedures: A Systematic Response
Plan
A clear, rehearsed emergency plan is critical for mitigating the consequences of an accidental

exposure or release.

Workflow for Accidental Release (Spill)
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Immediate Actions
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Caption: Workflow for handling an accidental spill of Ethyl 2-iodobenzoate.

Detailed Spill Response Protocol:

Personal Precautions: Ensure adequate ventilation and wear required personal protective

equipment.[4]

Containment: Soak up the spill with an inert absorbent material such as sand, silica gel, or

vermiculite.[4][10]

Collection: Carefully sweep or shovel the absorbed material into a suitable, closed container

for disposal.[10][11]

Decontamination: Clean the spill area thoroughly.

First-Aid Measures
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
If not breathing, give artificial respiration.

Wash off immediately with soap
and plenty of water for at least 15 mins.

Remove contaminated clothing.

Rinse cautiously with water for at least 15 mins.
Remove contact lenses if present.

Continue rinsing.

Clean mouth with water and
drink plenty of water afterwards.

Do NOT induce vomiting.

Seek Immediate
Medical Attention

if irritation persists

Click to download full resolution via product page

Caption: First-aid response flowchart for Ethyl 2-iodobenzoate exposure.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[4] Remove contact lenses if present and easy to do.[4] Seek immediate medical

attention.[4][15]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[4]

[15] If skin irritation occurs, get medical advice.[4] Remove and wash contaminated clothing

before reuse.

Inhalation: Move the person to fresh air.[4][15] If breathing is difficult or symptoms occur, get

medical attention.[4]

Ingestion: Clean mouth with water and then drink plenty of water.[4] Do NOT induce

vomiting.[9][10] Seek medical attention.[9]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[10]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide, carbon dioxide, and hydrogen iodide.[9][10]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other

positive pressure mode.[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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